N-(6-(methylthio)benzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C13H12N2O3S2/c1-19-8-2-3-9-11(6-8)20-13(14-9)15-12(16)10-7-17-4-5-18-10/h2-3,6-7H,4-5H2,1H3,(H,14,15,16)
• InChI Key: OUOCSJCYNCDTPK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=COCCO3
• Molecular Formula: C13H12N2O3S2
• Molecular Weight: 308.4 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been extensively studied due to their wide range of biological activities. They are known to exhibit anti-inflammatory, analgesic, and anti-microbial properties.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the coupling of substituted 2-amino benzothiazoles with other compounds.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is typically analyzed using techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Scientific Research Applications

Antioxidant Properties

• Thiazoles, including our compound, have been investigated for their antioxidant potential. Antioxidants play a crucial role in neutralizing harmful free radicals and protecting cells from oxidative damage. .

Analgesic and Anti-Inflammatory Effects

• The thiazole ring system has been associated with analgesic and anti-inflammatory properties. .

Antimicrobial and Antifungal Activities

• Thiazoles have shown promise as antimicrobial and antifungal agents. .

Antiviral Properties

• Given the diverse biological activities of thiazoles, exploring whether our compound exhibits antiviral effects could be valuable. .

Diuretic Effects

• Some thiazole derivatives have diuretic properties. .

Neuroprotective Potential

• Thiazoles have been investigated for their neuroprotective effects. .

Antitumor or Cytotoxic Activity

• Thiazoles, including our compound, have been studied as potential antitumor agents. .

Other Applications

• Thiazoles are versatile and have been explored in various fields. .

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on the specific compound and its biological activity. For example, some benzothiazole derivatives have been found to inhibit the biosynthesis of prostaglandins, which are involved in inflammation.

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives can vary depending on the specific compound. Some benzothiazole derivatives have been found to exhibit moderate growth inhibitory activities.

Future Directions

Benzothiazole derivatives are a promising area of research due to their wide range of biological activities. Future research may focus on the development of new benzothiazole-based drugs.